Cas no 163163-46-0 (Adenosine, 2-(2-phenylethyl)-)

• Product Name: Adenosine, 2-(2-phenylethyl)-
• CAS No: 163163-46-0
• MF: C₁₈H₂₁N₅O₄
• MW: 371.390443563461
• CID: 1342701
• PubChem ID: 22808665
• Update Time: 2025-04-20

Adenosine, 2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-(2-phenylethyl)-
• (2R,3R,4S,5R)-2-[6-amino-2-(2-phenylethyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-[6-amino-2-(2-phenylethyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• SCHEMBL3346266
• BDBM50573592
• 163163-46-0
• VAHFACCZSMFASK-XKLVTHTNSA-N
• CHEMBL4852007
• 2-(2-Phenylethyl)adenosine
• DTXSID40628404
• (2R,3R,4S,5R)-2-(6-Amino-2-phenethyl-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 2-(2-phenylethyl)-9-beta-D-ribofuranosyl-9H-purin-6-amine

• Inchi： 1S/C18H21N5O4/c19-16-13-17(22-12(21-16)7-6-10-4-2-1-3-5-10)23(9-20-13)18-15(26)14(25)11(8-24)27-18/h1-5,9,11,14-15,18,24-26H,6-8H2,(H2,19,21,22)/t11-,14-,15-,18-/m1/s1
• InChI Key： VAHFACCZSMFASK-XKLVTHTNSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(CCC3C=CC=CC=3)=NC1=2)O)O

Computed Properties

• Exact Mass: 371.15953
• Monoisotopic Mass: 371.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 139.54